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Compound of Interest

Compound Name: Ethyl 5-methyl-4-oxohexanoate

Cat. No.: B1338096 Get Quote

CAS Number: 54857-48-6

This technical guide provides a comprehensive overview of Ethyl 5-methyl-4-oxohexanoate,

a valuable keto-ester intermediate in organic synthesis. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, and applications.

Chemical and Physical Properties
Ethyl 5-methyl-4-oxohexanoate is a C9 organic compound with the molecular formula

C₉H₁₆O₃.[1] It possesses both a ketone and an ester functional group, making it a versatile

building block in the synthesis of more complex molecules. A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 5-methyl-4-oxohexanoate
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Property Value Source

CAS Number 54857-48-6 [2]

Molecular Formula C₉H₁₆O₃ [1]

Molecular Weight 172.22 g/mol [3]

IUPAC Name ethyl 5-methyl-4-oxohexanoate [1]

Canonical SMILES CCOC(=O)CCC(=O)C(C)C [1]

InChIKey
CSUUSMNNCCFVEB-

UHFFFAOYSA-N
[4]

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for Ethyl 5-methyl-4-oxohexanoate is not readily

available in the reviewed literature, its structure as a β-keto ester suggests that it can be

synthesized through standard organic chemistry reactions such as the Claisen condensation or

acylation of an appropriate enolate.

A documented application of Ethyl 5-methyl-4-oxohexanoate is in the Fischer indole

synthesis to produce benzoindoles. The following experimental protocol details this reaction.

Experimental Protocol: Fischer Indole Synthesis of
Benzoindole 1b
Materials:

Ethyl 5-methyl-4-oxohexanoate

Phenylhydrazine

Acetic Acid (AcOH)

Dichloromethane (CH₂Cl₂)

Water (H₂O)
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Saturated Sodium Bicarbonate (NaHCO₃) aqueous solution

Silica Gel for column chromatography

Procedure:

To a solution of Ethyl 5-methyl-4-oxohexanoate (0.51 g, 3.0 mmol) in acetic acid (4 mL),

add phenylhydrazine (0.49 g, 4.5 mmol) at room temperature.

Reflux the reaction mixture for 3.5 hours.

After cooling, dilute the reaction mixture with dichloromethane.

Wash the organic solution with water (20 mL) and saturated sodium bicarbonate aqueous

solution (20 mL).

Remove the organic solvent under reduced pressure.

Purify the residue by column chromatography on silica gel (eluent: hexane-AcOEt, v:v = 3:1)

to afford benzoindole 1b (0.51 g, 2.1 mmol, 69% yield) as a reddish-brown oil.

Figure 1: Reaction Scheme for Fischer Indole Synthesis

Ethyl 5-methyl-4-oxohexanoate

AcOH, Reflux, 3.5h
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Fischer Indole Synthesis Workflow

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of chemical compounds.

While a complete set of spectra for pure Ethyl 5-methyl-4-oxohexanoate is not available in
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the cited literature, data for structurally similar compounds can provide valuable reference

points. Table 2 summarizes the predicted and observed mass spectrometry data for related

compounds.

Table 2: Mass Spectrometry Data of Ethyl 5-methyl-4-oxohexanoate and Related

Compounds

Compound Molecular Ion (M+)
Key Fragment Ions
(m/z)

Source

Ethyl 5-methyl-4-

oxohexanoate
172.11 (Predicted)

[M+H]⁺: 173.12,

[M+Na]⁺: 195.10
[4]

Ethyl 5-methyl-2-

oxohexanoate
172.22 - [3]

Ethyl 5-oxohexanoate 158.19
113, 101, 87, 71, 59,

43
[5]

Applications in Drug Development
Keto-esters are important pharmacophores and intermediates in medicinal chemistry. Their

ability to undergo a variety of chemical transformations makes them suitable starting materials

for the synthesis of heterocyclic compounds, which are prevalent in many drug scaffolds. The

Fischer indole synthesis, as detailed above, is a classic example of how Ethyl 5-methyl-4-
oxohexanoate can be utilized to create complex molecular architectures that may be of

interest in drug discovery programs.

The logical workflow for the utilization of a chemical intermediate like Ethyl 5-methyl-4-
oxohexanoate in a drug discovery context is illustrated below.

Figure 2: Workflow in Drug Discovery
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Conclusion
Ethyl 5-methyl-4-oxohexanoate is a valuable chemical intermediate with established utility in

organic synthesis, particularly for the construction of heterocyclic systems. While

comprehensive data on its synthesis and physicochemical properties are not fully consolidated

in the public domain, its known reactivity highlights its potential for broader applications in

medicinal chemistry and drug development. Further research into the synthesis and biological

activities of derivatives of Ethyl 5-methyl-4-oxohexanoate could yield novel therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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